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Compound Focus: Spiro-NPB

CAS No.: 932739-76-9

Cat. No.: S834289

Physicochemical Properties of Spiro-NPB

The following table summarizes the characterized properties of Spiro-NPB as reported in scientific

literature, allowing for comparison with similar compounds [1].

Property Value for Spiro-NPB
Glass Transition Temperature (Tg) 126 °C
Decomposition Temperature (Ty) 420 °C

UV-Vis Absorption 381 nm
Photoluminescence (PL) Max 451 nm

HOMO (experimental) -5.32 eV

HOMO (DFT calculated) -5.29 eV

LUMO (experimental) -2.38 eV

LUMO (DFT calculated) -2.33 eV
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Property Value for Spiro-NPB
Band Gap (Eg, experimental) 2.94 eV
Triplet Energy (E7) 2.33 eV

Synthesis and General Characterization Workflow

The synthesis of Spiro-NPB and analogous molecules is typically achieved through Palladium-catalyzed
cross-coupling reactions [1]. The diagram below outlines the subsequent steps for characterizing a newly

synthesized hole-transporting material.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6155350/
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

(Synthesized MateriaD

e.g. Chromatography

Purification

(Structural ConfirmatiorD

— SN T

(NMR Spectroscopa (Mass Spectrometry) (Elemental Analysis] Groperty Analysis)

TGA/DSC| UV-Vis/PL Cyclic Voltammetry

El'hermal Analysis) G’hotophysical Analysis) (Electrochemical Analysis)

Final Material Profile

Click to download full resolution via product page

General workflow for the synthesis and characterization of a hole-transporting material.

Interpreting Properties and Experimental Guidance

The properties in the table define Spire-NPB's performance. Key characteristics include high thermal

stability (T4 of 420°C), suitable HOMO level for hole injection from common anodes, and sufficient

triplet energy to prevent exciton quenching in devices [1].

For NMR and mass spectrometry characterization of similar spirobifluorene-based molecules [1]:
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* NMR Spectroscopy: Used to confirm molecular structure. You should expect to report *H and **C
NMR chemical shifts, confirming the successful coupling of aromatic amine groups to the core.

e Mass Spectrometry: Used to confirm the molecular weight and structure of the synthesized
compound. The reported mass should match the calculated exact mass of Spiro-NPB (Cs3zH3sN202).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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